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Cat. No.: B3417381

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

TINUVIN-1130 is a liquid benzotriazole UV absorber widely used in industrial coatings and
plastics to protect materials from degradation by ultraviolet radiation.[1][2][3] Its high-
temperature resistance and broad UV absorption spectrum make it a versatile and effective
stabilizer.[4][5][6] However, its widespread use raises concerns about its potential toxicological
and ecological impacts. This technical guide provides a comprehensive overview of the current
scientific understanding of TINUVIN-1130's effects on biological systems and its fate in the
environment. The information is intended to support researchers, scientists, and professionals
in drug development and chemical safety assessment in evaluating the risks associated with
this compound.

Toxicological Profile

The toxicological data for TINUVIN-1130 indicates a low order of acute toxicity in mammals but
raises concerns regarding skin sensitization.[7][8]

Mammalian Toxicity

Studies on mammalian models have shown that TINUVIN-1130 has low acute toxicity via oral,
dermal, and inhalation routes.[7][8] However, it is classified as a skin sensitizer, meaning it can
cause an allergic reaction upon repeated contact with the skin.[7][8]
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Table 1: Acute Mammalian Toxicity of TINUVIN-1130

) Route of ]
Test Species Endpoint Value Reference
Exposure
> 2000 mgl/kg
Rat Oral LD50 [7]
bw
Rat Dermal LD50 > 2000 mg/kg bw  [7]

| Rat | Inhalation | LC50 | > 5.8 mg/L air |[8] |

Potential Mechanisms of Toxicity and Signaling
Pathways

While direct studies on the specific signaling pathways affected by TINUVIN-1130 are limited,
research on the broader class of benzotriazole UV stabilizers (BUVS) provides insights into its
potential mechanisms of action. These studies suggest that BUVs can interact with several key
biological pathways:

o Endocrine Disruption: Several BUVs have been shown to possess endocrine-disrupting
properties, including both estrogenic and anti-androgenic activities. They can interact with
estrogen receptors (ERa and ERf) and androgen receptors (AR), potentially interfering with
normal hormonal functions.[1]

» Aryl Hydrocarbon Receptor (AhR) Activation: Some BUVs can activate the AhR, a ligand-
activated transcription factor involved in regulating the expression of genes related to
metabolism and toxicity. Activation of the AhR can lead to a range of adverse effects.

o Oxidative Stress: Exposure to some BUVs has been linked to the induction of oxidative
stress, characterized by an imbalance between the production of reactive oxygen species
(ROS) and the antioxidant defense system's ability to detoxify them.[9] This can lead to
cellular damage.

» Neurotoxicity: Emerging evidence suggests that some BUVs may exhibit neurotoxic effects,
potentially through interference with neuroactive ligand-receptor interactions.[7]
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Further research is needed to specifically elucidate the signaling pathways directly impacted by
TINUVIN-1130.
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Potential signaling pathways affected by TINUVIN-1130.

Ecological Impact

TINUVIN-1130 is classified as toxic to aquatic life with long-lasting effects.[7][8] This is based
on data from studies on various aquatic organisms.

Aquatic Toxicity
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The acute toxicity of TINUVIN-1130 has been evaluated in fish, aquatic invertebrates, and
algae. Chronic toxicity data is also available for aquatic invertebrates.

Table 2: Ecotoxicity of TINUVIN-1130

Test Organism  Duration Endpoint Value Reference
Oncorhynchus
mykiss
. 96 hours LC50 2.8 mg/L [7][8]
(Rainbow
Trout)
Daphnia magna
48 hours EC50 4.0 mg/L [10]
(Water Flea)
Daphnia magna
21 days NOEC 0.78 mg/L [7]1[10]

(Water Flea)

| Activated Sludge | 3 hours | IC50 | > 1000 mg/L |[8] |

Environmental Fate

Information on the environmental fate of TINUVIN-1130 suggests a potential for persistence
and bioaccumulation, characteristic of many benzotriazole UV stabilizers. It is not readily
biodegradable.[10] Due to its chemical properties, it is expected to adsorb to soil and sediment
in the environment.[10]

Experimental Protocols

The toxicological and ecological data presented in this guide are based on standardized test
methods, primarily those developed by the Organisation for Economic Co-operation and
Development (OECD).

Fish, Acute Toxicity Test (bhased on OECD Guideline 203)

This test determines the concentration of a substance that is lethal to 50% of the test fish
(LC50) over a 96-hour period.

Methodology:
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o Test Organism: Typically, rainbow trout (Oncorhynchus mykiss) or zebrafish (Danio rerio).

o Exposure: Fish are exposed to a range of concentrations of the test substance in water
under controlled conditions.

o Duration: 96 hours.
o Observations: Mortalities and any sublethal effects are recorded at 24, 48, 72, and 96 hours.

o Endpoint: The LC50 value is calculated at the end of the exposure period.

Observation and Data Collection

Test Setup

TINUVIN-1130 Stock Solution | EIE R[] Ef Test Chambers with Fish

Exposure Phase

‘ 96-hour Exposure '

Record Mortality at
24, 48,72, 96h

Data Analysis
Calculate LC50

Click to download full resolution via product page

Workflow for OECD 203 Fish Acute Toxicity Test.

Daphnia magna Reproduction Test (based on OECD
Guideline 211)

This chronic test evaluates the impact of a substance on the reproductive output of the water
flea, Daphnia magna.

Methodology:
o Test Organism: Young female Daphnia magna (less than 24 hours old).

» Exposure: Daphnids are exposed to a range of concentrations of the test substance in a
semi-static or flow-through system.

e Duration: 21 days.
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o Observations: The survival of the parent animals and the number of live offspring produced
are monitored.

» Endpoint: The No Observed Effect Concentration (NOEC) and the concentration causing a
specified percentage reduction in reproduction (e.g., EC10, EC50) are determined.

Test Setup xposure Phase Observation and Data Collection

. e . . 21-day Exposure Mo el iV
[TINUVIN-MSO LT g Serial Dilutions sy Test Vessels with Daphnids (Semi-static/Flow-through) & Count Offspring

Click to download full resolution via product page

Workflow for OECD 211 Daphnia Reproduction Test.

Ready Biodegradability Test (based on OECD Guideline
301)

This set of methods assesses the potential for a chemical to be rapidly biodegraded by
microorganisms under aerobic conditions.

Methodology:

e Inoculum: A mixed population of microorganisms, typically from activated sludge.

o Exposure: The test substance is incubated with the inoculum in a mineral medium.
e Duration: 28 days.

e Measurement: Biodegradation is monitored by measuring parameters such as dissolved
organic carbon (DOC) removal, carbon dioxide (CO2) evolution, or oxygen consumption.

o Endpoint: The percentage of biodegradation is calculated. A substance is considered "readily
biodegradable" if it meets specific pass levels within a 10-day window.
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Conclusion

TINUVIN-1130 is a chemical with low acute mammalian toxicity but is a skin sensitizer.
Ecologically, it is classified as toxic to aquatic life with long-lasting effects and is not readily
biodegradable. While the specific mechanisms of toxicity for TINUVIN-1130 are not fully
elucidated, the broader class of benzotriazole UV stabilizers has been shown to interact with
key biological pathways, including endocrine and metabolic signaling. This technical guide
summarizes the available data to aid in the risk assessment and responsible management of
this widely used industrial chemical. Further research is warranted to better understand its
specific molecular initiating events and adverse outcome pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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